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Compound of Interest

Ethyl 1,4-dimethylpiperazine-2-
Compound Name:
carboxylate

cat. No.: B1301116

Audience: Researchers, scientists, and drug development professionals.

Introduction: Chiral piperazine-2-carboxylic acid and its derivatives are privileged scaffolds in
medicinal chemistry, forming the core of numerous pharmaceuticals, including anticancer
agents and HIV protease inhibitors.[1][2] The stereochemistry at the C2 position is often crucial
for biological activity, making enantioselective synthesis a critical aspect of drug development.
These application notes provide an overview of key synthetic strategies and detailed protocols
for obtaining these valuable chiral building blocks.

Strategy 1: Asymmetric Hydrogenation of Pyrazine
Derivatives

This method is a direct and efficient approach for establishing the C2-chirality, involving the
enantioselective reduction of a prochiral pyrazinecarboxylic acid derivative using a chiral
catalyst.

General Reaction Pathway

The asymmetric hydrogenation of a pyrazinecarboxylic acid derivative to yield the
corresponding optically active piperazine-2-carboxylic acid derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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